Cas no 866870-74-8 (1-3-(3-bromophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-3-methylpiperidine)

• Product Name: 1-3-(3-bromophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-3-methylpiperidine
• CAS No: 866870-74-8
• MF: C₂₁H₂₀BrN₅
• MW: 422.321002960205
• CID: 6010422
• PubChem ID: 16807323
• Update Time: 2025-05-19

1-3-(3-bromophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(3-bromophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-3-methylpiperidine
• 3-(3-bromophenyl)-5-(3-methylpiperidin-1-yl)triazolo[1,5-a]quinazoline
• 1-[3-(3-BROMOPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-YL]-3-METHYLPIPERIDINE
• F1607-0188
• AKOS022036500
• AKOS001834818
• 3-(3-bromophenyl)-5-(3-methylpiperidin-1-yl)-[1,2,3]triazolo[1,5-a]quinazoline
• 3-(3-bromophenyl)-5-(3-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline
• 866870-74-8

• Inchi： 1S/C21H20BrN5/c1-14-6-5-11-26(13-14)20-17-9-2-3-10-18(17)27-21(23-20)19(24-25-27)15-7-4-8-16(22)12-15/h2-4,7-10,12,14H,5-6,11,13H2,1H3
• InChI Key： CUMCPPXWFWXIFH-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(Br)=C3)=C1N=C(N1CCCC(C)C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 421.09021g/mol
• Monoisotopic Mass: 421.09021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-(3-bromophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-3-methylpiperidine

Introduction to Compound with CAS No. 866870-74-8 and Product Name: 1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine

The compound with the CAS number 866870-74-8 and the product name 1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a triazolo[aquinozolin-5-yl] moiety, which is connected to a 3-bromophenyl group and a 3-methylpiperidine ring. The presence of these functional groups suggests that the compound may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These characteristics are critical for the development of novel therapeutic agents that can effectively interact with biological targets while minimizing side effects.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolopyrazoloquinazoline derivatives in medicinal chemistry. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine may contribute to its ability to modulate these enzymatic pathways, making it a valuable asset in the quest for new anticancer therapies.

In addition to their potential role in oncology, triazolopyrazoloquinazoline derivatives have been explored for their antimicrobial and anti-inflammatory properties. The bromine substituent on the phenyl ring in this compound could enhance its reactivity and binding affinity to biological targets, thereby increasing its efficacy. Furthermore, the piperidine ring is known to improve oral bioavailability and metabolic stability, which are essential factors for drug development.

The synthesis of 1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. These synthetic strategies are crucial for producing compounds with intricate structures while maintaining scalability for industrial applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity and selectivity. This flexibility makes it an attractive starting point for developing novel analogs with enhanced properties. Computational modeling and molecular docking studies have been instrumental in predicting the binding interactions of this compound with potential target proteins.

The pharmacological profile of 1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine is currently under investigation in various preclinical models. Early studies suggest that it may exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with receptors and ion channels has been explored as a potential therapeutic strategy for neurological disorders. These findings underscore the compound's versatility and its broad therapeutic potential.

In conclusion,1-3-(3-bromophenyl)-1,2,3-triazolo[1,5-aquinazolin-5-yl]-3-methylpiperidine represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully elucidate its mechanism of action and therapeutic efficacy. As our understanding of heterocyclic chemistry continues to evolve,CAS No. 866870-74-8 will serve as an important reference for future drug discovery efforts.